Cas no 4121-12-4 (dibutyl 2,2'-thiobisacetate)

• Product Name: dibutyl 2,2'-thiobisacetate
• CAS No: 4121-12-4
• MF: C₁₂H₂₂O₄S
• MW: 262.365683078766
• CID: 84933
• PubChem ID: 77768
• Update Time: 2025-06-10

dibutyl 2,2'-thiobisacetate Chemical and Physical Properties

Names and Identifiers

• dibutyl 2,2'-thiobisacetate
• Acetic acid,thiodi-,dibutyl ester;Bis-butoxycarbonylmethyl-sulfid;Dibutyl 2,2'-thiobisacetate;3-thia-glutaric acid dibutyl ester;dibutyl thiodiglycollate;Thiodiglycollic acid dibutyl ester;EINECS 223-914-3;Thiodiglykolsaeure-dibutylester;3-Thia-glutarsaeure-dibutylester;Dibutyl thiodiacetate;Dibutyl 2,2'-thiodiethanoate;
• Dibutyl-2,2′-thiobisacetat
• Dibutyl 2,2'-thiobis(2-hydroxyacetate)
• Thiodiglycollic acid dibutyl ester
• NS00008612
• EC 223-914-3
• 4121-12-4
• RIQXZINBEMXOOE-UHFFFAOYSA-N
• AKOS015897469
• EINECS 223-914-3
• thiodiacetic acid dibutylester
• butyl 2-(2-butoxy-2-oxoethyl)sulfanylacetate
• Acetic acid, 2,2'-thiobis-, dibutyl ester
• Thiodiglycolic-di-n-butyl ester
• Acetic acid, thiodi-, dibutyl ester
• butyl 2-(2-butoxy-2-oxo-ethyl)sulfanylacetate
• BRN 1792468
• A825468
• F71208
• Dibutyl 2,2'-thiodiacetate
• DTXSID90194129
• SCHEMBL14353109
• thiodiglycolic acid, dibutyl ester
• FT-0659949
• BS-48855
• Dibutyl thiodiacetate
• dibutyl2,2'-thiobisacetate
• BUTYL 2-[(2-BUTOXY-2-OXOETHYL)SULFANYL]ACETATE

• Inchi： 1S/C12H22O4S/c1-3-5-7-15-11(13)9-17-10-12(14)16-8-6-4-2/h3-10H2,1-2H3
• InChI Key： RIQXZINBEMXOOE-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCCCC)CC(=O)OCCCC

Computed Properties

• Exact Mass: 262.12400
• Monoisotopic Mass: 262.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.059
• Boiling Point: 335.38°C (rough estimate)
• Flash Point: 329.5°Cat760mmHg
• Refractive Index: 1.47
• PSA: 77.90000
• LogP: 2.40620

Additional information on dibutyl 2,2'-thiobisacetate

Dibutyl 2,2'-Thiobisacetate (CAS No. 4121-12-4): Applications and Research Insights

Dibutyl 2,2'-thiobisacetate (CAS No. 4121-12-4) is a versatile chemical compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable in various applications, particularly in organic synthesis and biochemical studies. The presence of a disulfide bond and ester functional groups imparts distinct reactivity, enabling its use as an intermediate in the synthesis of more complex molecules.

The chemical formula of dibutyl 2,2'-thiobisacetate can be represented as C₁₁H₂₀O₄S₂. Its molecular structure consists of two butyl groups attached to a central sulfur atom, which is further linked to two acetate groups. This arrangement contributes to its stability while also providing reactive sites for further chemical modifications. The compound's solubility in organic solvents such as ethanol and dichloromethane makes it particularly useful in solution-phase reactions and purification processes.

In recent years, dibutyl 2,2'-thiobisacetate has been explored for its potential applications in pharmaceutical research. One of the most promising areas is its role as a precursor in the synthesis of bioactive molecules. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The disulfide bridge in its structure allows for controlled release mechanisms, which is a critical feature in drug delivery systems.

Recent studies have highlighted the compound's efficacy in the development of antioxidants and chelating agents. The thiobis structure enables it to bind with metal ions, making it useful in preventing oxidative stress caused by metal-catalyzed reactions. This property has been particularly relevant in the context of neurodegenerative diseases, where metal ion homeostasis is disrupted. Furthermore, the compound's ability to form stable complexes with transition metals has opened new avenues for catalytic applications in organic synthesis.

The pharmaceutical industry has also shown interest in dibutyl 2,2'-thiobisacetate for its potential role in anti-inflammatory therapies. By modulating enzymatic activity through covalent binding or competitive inhibition, this compound has been investigated as a lead molecule for developing non-steroidal anti-inflammatory drugs (NSAIDs). Preliminary results suggest that derivatives of this compound exhibit significant anti-inflammatory effects without the gastrointestinal side effects commonly associated with traditional NSAIDs.

Beyond pharmaceutical applications, dibutyl 2,2'-thiobisacetate finds utility in material science and industrial chemistry. Its reactivity with various organic functional groups makes it a valuable intermediate in polymer synthesis. Researchers have incorporated this compound into polymeric matrices to enhance material properties such as thermal stability and mechanical strength. Additionally, its role as a cross-linking agent has been explored in the development of advanced composites used in aerospace and automotive industries.

The environmental impact of using dibutyl 2,2'-thiobisacetate has also been a subject of interest. Studies have demonstrated its biodegradability under certain conditions, suggesting that it can be an environmentally friendly alternative to more persistent synthetic compounds. However, further research is needed to fully understand its ecological footprint and to optimize its use in sustainable practices.

In conclusion, dibutyl 2,2'-thiobisacetate (CAS No. 4121-12-4) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical research, material science, and industrial chemistry. As ongoing studies continue to uncover new uses and refine synthetic methodologies, this compound is poised to play an even greater role in advancing scientific innovation and technological development.